Cas no 872724-42-0 (N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 872724-42-0
• MF: C₂₁H₂₆N₄O₅S
• MW: 446.519943714142
• CID: 5508820
• Update Time: 2025-07-23

N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[[3-[(2,5-dimethylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-N2-(2-pyridinylmethyl)-
• N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C21H26N4O5S/c1-15-7-8-16(2)18(12-15)31(28,29)25-10-5-11-30-19(25)14-24-21(27)20(26)23-13-17-6-3-4-9-22-17/h3-4,6-9,12,19H,5,10-11,13-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： SDCMLFCNKNFAPQ-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)(=O)C(NCC1=NC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

Recent Advances in the Study of N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS: 872724-42-0)

The compound N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide, with the CAS number 872724-42-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery.

Recent research has focused on the synthesis and optimization of this compound, with a particular emphasis on its role as a modulator of specific biological pathways. Studies have demonstrated that the molecule exhibits high affinity for certain protein targets, making it a promising candidate for further development. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted its efficacy in inhibiting key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its biological activity, the pharmacokinetic properties of 872724-42-0 have been extensively investigated. A recent preclinical study revealed that the compound possesses favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for drug development, particularly in areas where selective targeting is critical.

Further investigations have explored the structural-activity relationship (SAR) of this molecule, aiming to optimize its therapeutic index. Computational modeling and in vitro assays have been employed to identify key structural modifications that enhance its binding affinity and selectivity. These efforts have yielded derivatives with improved potency and reduced toxicity, paving the way for future clinical trials.

Despite these promising developments, challenges remain in the translation of this research into clinical applications. Issues such as scalability of synthesis, long-term stability, and potential drug-drug interactions need to be addressed. Ongoing studies are focused on overcoming these hurdles, with the ultimate goal of advancing this compound into the drug development pipeline.

In conclusion, the compound N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS: 872724-42-0) represents a promising avenue for therapeutic innovation. Its unique properties and demonstrated efficacy in preclinical studies highlight its potential as a valuable tool in the fight against various diseases. Continued research and development efforts will be essential to fully realize its clinical potential.